Cas no 1379331-12-0 (S-(4-Chloro-3-fluorophenyl) ethanethioate)

• Product Name: S-(4-Chloro-3-fluorophenyl) ethanethioate
• CAS No: 1379331-12-0
• MF: C₈H₆ClFOS
• MW: 204.649043560028
• CID: 5706454
• PubChem ID: 91657228
• Update Time: 2026-03-11

S-(4-Chloro-3-fluorophenyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• A922215
• 1-[(4-CHLORO-3-FLUOROPHENYL)SULFANYL]ETHAN-1-ONE
• S-(4-Chloro-3-fluorophenyl) ethanethioate
• S-4-Chloro-3-fluorophenylthioacetate
• S-(4-Chloro-3-fluorophenyl)ethanethioate
• 1379331-12-0
• Ethanethioic acid, S-(4-chloro-3-fluorophenyl) ester

• MDL： MFCD15145724
• Inchi： 1S/C8H6ClFOS/c1-5(11)12-6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： UJSRHESZAVJFFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)SC(C)=O

Computed Properties

• Exact Mass: 203.9811918g/mol
• Monoisotopic Mass: 203.9811918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 273.0±30.0 °C(Predicted)